(4E)-2-methylhept-4-enoic acid
Overview
Description
(4E)-2-methylhept-4-enoic acid, also known as (4E)-2-methyl-hept-4-enoic acid, is a naturally occurring fatty acid found in plants and animals. It is a saturated fatty acid with a molecular formula of C8H16O2. It is an important component of many lipids and is involved in many biochemical and physiological processes. This fatty acid is synthesized in the body by the oxidation of palmitic acid, a common saturated fatty acid. It is also found in some foods such as dairy products, nuts, and seeds.
Scientific Research Applications
(4E)-2-methylhept-4-enoic acid has a variety of scientific research applications. It has been used in the study of lipid metabolism, as it is a major component of many lipids. It has also been used in the study of cell signaling, as it is involved in the production of several hormones and other signaling molecules. Additionally, this compound has been used in the study of inflammation and immune responses, as it is involved in the production of inflammatory mediators. Finally, this compound has been used in the study of neurological disorders, as it is involved in the production of neurotransmitters and other signaling molecules.
Mechanism of Action
(4E)-2-methylhept-4-enoic acid is involved in several biochemical and physiological processes. It is involved in the production of several hormones and other signaling molecules, such as prostaglandins, leukotrienes, and cytokines. It is also involved in the production of several neurotransmitters, such as serotonin and dopamine. Additionally, this compound is involved in the production of bile acids, which are important for the digestion and absorption of lipids in the intestine. Finally, this compound is involved in the production of lipids, such as phospholipids and triglycerides.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant effects, as it is involved in the production of several inflammatory mediators and antioxidant enzymes. Additionally, this compound has been shown to have neuroprotective effects, as it is involved in the production of several neurotransmitters. Furthermore, this compound has been shown to have anti-cancer effects, as it is involved in the production of several hormones and other signaling molecules that are involved in the regulation of cell growth and differentiation.
Advantages and Limitations for Lab Experiments
The use of (4E)-2-methylhept-4-enoic acid in laboratory experiments has several advantages and limitations. One of the advantages of using this compound in laboratory experiments is that it is a naturally occurring fatty acid and is thus readily available. Additionally, this compound is relatively inexpensive and can be synthesized in the laboratory. However, there are also some limitations to using this compound in laboratory experiments. For example, this compound is not very soluble in water and is thus difficult to work with. Additionally, this compound can be unstable in the presence of oxygen and heat, and thus must be stored in an anaerobic environment.
Future Directions
There are several potential future directions for (4E)-2-methylhept-4-enoic acid research. One potential direction is to further study the anti-inflammatory and antioxidant effects of this compound, as these effects have been shown to be beneficial in a variety of diseases. Additionally, this compound could be used in the development of novel drugs, as it has been shown to have anti-cancer effects. Furthermore, this compound could be used in the development of dietary supplements, as it is involved in the production of several hormones and other signaling molecules. Finally, this compound could be used in the development of new cosmetic products, as it is involved in the production of several lipids.
Synthesis Methods
(4E)-2-methylhept-4-enoic acid can be synthesized through a variety of methods. One of the most common methods is the hydrolysis of methyl esters of palmitic acid. This method involves the hydrolysis of the methyl esters of palmitic acid using an acid catalyst, such as hydrochloric acid. After the hydrolysis, the resulting product is this compound. Another method of synthesis is the oxidation of palmitic acid using a catalyst, such as copper or manganese dioxide. This method involves the oxidation of palmitic acid in the presence of a catalyst, which results in the formation of this compound.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of (4E)-2-methylhept-4-enoic acid can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "2-methyl-1-pentene", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Bromine", "Hydrogen peroxide", "Sodium carbonate", "Sodium chloride", "Sodium sulfate", "Methanol", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: 2-methyl-1-pentene is reacted with bromine in the presence of acetic acid to form 2-bromo-2-methylpentane.", "Step 2: 2-bromo-2-methylpentane is then reacted with sodium borohydride in methanol to form 2-methylpentan-2-ol.", "Step 3: 2-methylpentan-2-ol is oxidized with hydrogen peroxide in the presence of sodium hydroxide to form 2-methylpentan-2-one.", "Step 4: 2-methylpentan-2-one is then reacted with ethyl magnesium bromide to form 3-methylhex-3-en-2-one.", "Step 5: 3-methylhex-3-en-2-one is then reacted with sodium hydroxide to form (4E)-2-methylhept-4-enoic acid.", "Step 6: The product is purified by washing with water, drying with sodium sulfate, and recrystallization from diethyl ether." ] } | |
| 411239-87-7 | |
Molecular Formula |
C8H14O2 |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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